Cas no 1776452-30-2 (1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol)

• Product Name: 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
• CAS No: 1776452-30-2
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6239685
• PubChem ID: 113482706
• Update Time: 2025-05-24

1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
• EN300-840478
• 1776452-30-2

• Inchi： 1S/C11H20N4O2/c1-2-11(16)10-9-15(13-12-10)4-3-14-5-7-17-8-6-14/h9,11,16H,2-8H2,1H3
• InChI Key： QGCWZCUOGSDFEQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1C=C(C(CC)O)N=N1

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol

Research Brief on 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol (CAS: 1776452-30-2): Recent Advances and Applications

The compound 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol (CAS: 1776452-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have focused on the synthesis and optimization of 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol, leveraging click chemistry and other advanced synthetic techniques. The compound's morpholine and triazole moieties are of particular interest, as they are known to enhance pharmacokinetic properties and target engagement. Researchers have reported improved yields and purity through novel catalytic systems, which are critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity against a range of targets, including kinases and GPCRs implicated in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its efficacy as a selective inhibitor of a specific kinase pathway, with IC50 values in the nanomolar range. These findings position the compound as a potential lead for further drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the binding modes and pharmacophore features of 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol. These analyses have guided the design of derivatives with enhanced potency and selectivity, paving the way for next-generation therapeutics. Collaborative efforts between academia and industry are underway to explore these derivatives in disease models.

Despite these advances, challenges remain, including optimizing bioavailability and reducing off-target effects. Recent pharmacokinetic studies have identified areas for improvement, such as modifying the morpholine substituent to enhance metabolic stability. Additionally, toxicological assessments are ongoing to ensure safety profiles meet regulatory standards.

In conclusion, 1-{1-[2-(morpholin-4-yl)ethyl]-1H-1,2,3-triazol-4-yl}propan-1-ol represents a versatile scaffold with significant potential in medicinal chemistry. Continued research into its mechanisms of action and therapeutic applications is expected to yield impactful discoveries. This brief underscores the importance of interdisciplinary collaboration to accelerate the translation of such compounds from bench to bedside.